Cas no 2138513-98-9 (2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid)
2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid
- 2138513-98-9
- EN300-800785
- 2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid
-
- Inchi: 1S/C20H36N2O5/c1-8-20(6,7)21-16(23)11-15(17(24)25)14-9-10-22(12-13(14)2)18(26)27-19(3,4)5/h13-15H,8-12H2,1-7H3,(H,21,23)(H,24,25)
- InChI Key: MJPXJMWFPIKLFS-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(C(C(=O)O)CC(NC(C)(C)CC)=O)C(C)C1)=O
Computed Properties
- Exact Mass: 384.26242225g/mol
- Monoisotopic Mass: 384.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 553
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 95.9Ų
2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-800785-0.05g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid |
2138513-98-9 | 95.0% | 0.05g |
$1500.0 | 2025-02-21 | |
| Enamine | EN300-800785-0.1g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid |
2138513-98-9 | 95.0% | 0.1g |
$1572.0 | 2025-02-21 | |
| Enamine | EN300-800785-0.25g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid |
2138513-98-9 | 95.0% | 0.25g |
$1642.0 | 2025-02-21 | |
| Enamine | EN300-800785-0.5g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid |
2138513-98-9 | 95.0% | 0.5g |
$1714.0 | 2025-02-21 | |
| Enamine | EN300-800785-1.0g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid |
2138513-98-9 | 95.0% | 1.0g |
$1785.0 | 2025-02-21 | |
| Enamine | EN300-800785-2.5g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid |
2138513-98-9 | 95.0% | 2.5g |
$3501.0 | 2025-02-21 | |
| Enamine | EN300-800785-5.0g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid |
2138513-98-9 | 95.0% | 5.0g |
$5179.0 | 2025-02-21 | |
| Enamine | EN300-800785-10.0g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid |
2138513-98-9 | 95.0% | 10.0g |
$7681.0 | 2025-02-21 |
2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid
2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid: A Comprehensive Overview
The compound with CAS No. 2138513-98-9, named 2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tertiary amides and features a unique combination of functional groups, including a piperidine ring, a tert-butoxycarbonyl (Boc) group, and a carbamoyl substituent. The presence of these groups makes it an interesting candidate for further research and development in the fields of drug discovery and material science.
The structural complexity of this compound arises from its multi-component framework. The piperidine ring, a six-membered cyclic amine, serves as the central scaffold. The Boc group, a common protecting group in organic synthesis, is attached to the nitrogen atom at position 1 of the piperidine ring. This group plays a crucial role in controlling the reactivity of the nitrogen during synthetic procedures. Additionally, the molecule contains a methyl substituent at position 3 of the piperidine ring, which introduces steric hindrance and may influence the overall conformational flexibility of the molecule.
The other half of the molecule consists of a propanoic acid strong>group at position 4 of the piperidine ring. This group is further substituted with a carbamoyl moiety at position 3. The carbamoyl group is derived from a 2-methylbutan-2-yl amine, which adds another layer of complexity to the molecule's structure.
The synthesis of this compound involves multiple steps, including nucleophilic substitution, amide bond formation, and protection/deprotection strategies. Recent advancements in asymmetric catalysis and green chemistry have enabled more efficient and environmentally friendly routes to similar compounds. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.
In terms of applications, this compound exhibits potential in several areas. Its amide functionality makes it suitable for peptide synthesis or as a building block in medicinal chemistry. Furthermore, the presence of bulky groups like the Boc and methyl substituents could influence its pharmacokinetic properties, such as absorption and metabolism. Recent studies have highlighted the importance of such structural features in drug design, particularly for targeting specific receptors or enzymes.
The latest research on similar compounds has focused on their biological activities. For example, analogs with piperidine cores have shown promise as inhibitors of certain kinases or proteases. Given its structural similarity to these bioactive molecules, our compound could be explored for its potential as an enzyme inhibitor or receptor antagonist.
In conclusion, 2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid represents an intriguing compound with diverse functional groups and potential applications in organic synthesis and drug discovery. Its unique structure provides ample opportunities for further exploration into its chemical properties and biological activities.
2138513-98-9 (2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)